Cas no 20566-80-7 (3-nitro-5-(trifluoromethyl)benzonitrile)

3-nitro-5-(trifluoromethyl)benzonitrile structure
20566-80-7 structure
Product Name:3-nitro-5-(trifluoromethyl)benzonitrile
CAS No:20566-80-7
Molecular Formula:C8H3F3N2O2
Molecular Weight:216.1168
MDL:MFCD03412207
CID:88190
PubChem ID:10727433

3-nitro-5-(trifluoromethyl)benzonitrile Properties

Names and Identifiers

    • 3-Cyano-5-nitrobenzotrifluoride
    • 3-Nitro-5-(trifluoromethyl)benzonitrile
    • 3-nitro-5-trifluoromethylbenzonitrile
    • Benzonitrile, 3-nitro-5-(trifluoromethyl)-
    • PubChem4857
    • FSQINZQIPFZWKX-UHFFFAOYSA-N
    • SBB064361
    • CL8197
    • PC9255
    • CM13142
    • AM61837
    • AS01747
    • SY030511
    • ST2417676
    • AB0
    • CS-0157686
    • AKOS005063727
    • SCHEMBL2480998
    • DTXSID10444032
    • AC-4130
    • DS-0846
    • MFCD03412207
    • A4470
    • 20566-80-7
    • FT-0651196
    • MDL: MFCD03412207
    • InChIKey: FSQINZQIPFZWKX-UHFFFAOYSA-N
    • Inchi: 1S/C8H3F3N2O2/c9-8(10,11)6-1-5(4-12)2-7(3-6)13(14)15/h1-3H
    • SMILES: FC(C1C([H])=C(C#N)C([H])=C(C=1[H])[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 216.01500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 216.01466183g/mol
  • Heavy Atom Count: 15
  • Complexity: 301
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.4
  • Topological Polar Surface Area: 69.6

Experimental Properties

  • LogP: 3.00848
  • PSA: 69.61000
  • Refractive Index: 1.499
  • Boiling Point: 241.8℃ at 760 mmHg
  • Flash Point: 100.047 °C
  • Density: 1.498

3-nitro-5-(trifluoromethyl)benzonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002AQ3-1g
Benzonitrile, 3-nitro-5-(trifluoromethyl)-
20566-80-7 98%
1g
$8.00 2025-02-19
A2B Chem LLC
AB06411-1g
3-Cyano-5-nitrobenzotrifluoride
20566-80-7 98%
1g
$8.00 2024-04-20
Aaron
AR002AYF-1g
Benzonitrile, 3-nitro-5-(trifluoromethyl)-
20566-80-7 97%
1g
$6.00 2025-01-21
abcr
AB134719-1 g
3-Cyano-5-nitrobenzotrifluoride, 98%; .
20566-80-7 98%
1 g
€80.40 2023-07-20
Ambeed
A750024-1g
3-Nitro-5-(trifluoromethyl)benzonitrile
20566-80-7 98%
1g
$10.0
Apollo Scientific
PC9255-1g
3-Cyano-5-nitrobenzotrifluoride
20566-80-7 97%
1g
£15.00 2025-02-22
Crysdot LLC
CD12097655-5g
3-Cyano-5-nitrobenzotrifluoride
20566-80-7 95+%
5g
$68 2024-07-24
eNovation Chemicals LLC
D913190-25g
3-Nitro-5-(trifluoromethyl)benzonitrile
20566-80-7 95%
25g
$195 2022-10-17
Fluorochem
045072-1g
3-Nitro-5-(trifluoromethyl)benzonitrile
20566-80-7 95%
1g
£12.00 2022-03-01
TRC
C907390-1g
3-Cyano-5-nitrobenzotrifluoride
20566-80-7
1g
$ 50.00 2022-06-06

3-nitro-5-(trifluoromethyl)benzonitrile Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:20566-80-7)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:20566-80-7)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:20566-80-7)3-nitro-5-(trifluoromethyl)benzonitrile
A4470
Purity:99%
Quantity:100g
Price($):230.0